Cas no 7534-61-4 (2,4-dichlorobenzyl thiocyanate)
7534-61-4 structure
Product Name:2,4-dichlorobenzyl thiocyanate
CAS No:7534-61-4
MF:C8H5Cl2NS
MW:218.102998495102
CID:981720
PubChem ID:98538
Update Time:2025-04-19
2,4-dichlorobenzyl thiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichlorobenzyl thiocyanate
- thiocyanic acid, (2,4-dichlorophenyl)methyl ester
- Thiocyanic acid, 2,4-dichlorobenzyl ester
- 2,4-Dcbt
- DTXSID50226298
- 7534-61-4
- NSC 145813
- NSC145813
- SCHEMBL5579196
- 5KII0KW0NS
- Thiocyanic acid,4-dichlorobenzyl ester
- UNII-5KII0KW0NS
- NSC-145813
- (2,4-dichlorophenyl)methyl thiocyanate
-
- Inchi: 1S/C8H5Cl2NS/c9-7-2-1-6(4-12-5-11)8(10)3-7/h1-3H,4H2
- InChI Key: JLSPXOVSIVYMCY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CSC#N)Cl
Computed Properties
- Exact Mass: 216.95215
- Monoisotopic Mass: 216.9519757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 49.1Ų
Experimental Properties
- PSA: 23.79
2,4-dichlorobenzyl thiocyanate Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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